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Compound of Interest

Compound Name: 1,2-Ethanediol, dipropanoate

Cat. No.: B086415

Application Notes and Protocols for 1,2-
Ethanediol, dipropanoate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling and disposal of 1,2-
Ethanediol, dipropanoate (CAS No. 123-80-8), a combustible liquid used as a plasticizer.[1]
Adherence to these guidelines is crucial to ensure personnel safety and minimize
environmental impact.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,2-Ethanediol, dipropanoate is
presented in the table below.

Property Value Reference
Molecular Formula CsH1404 [2][3]
Molecular Weight 174.19 g/mol [2][4]
Appearance Liquid

Solubility in Water 16.51 g/L (at 25 °C) [2]

CAS Number 123-80-8 [2][3]
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Health Hazard Information

1,2-Ethanediol, dipropanoate is classified as a flammable liquid and vapor.[5] It is toxic if
swallowed and fatal if it comes into contact with skin or is inhaled.[5]

Experimental Protocols

Objective: To outline the safe handling procedures for 1,2-Ethanediol, dipropanoate in a
laboratory setting.

Materials:
e 1,2-Ethanediol, dipropanoate
e Chemical fume hood

o Personal Protective Equipment (PPE):

[¢]

Safety goggles

o

Chemical-resistant gloves (e.g., nitrile)

Lab coat

o

[¢]

Closed-toe shoes

o Groundable equipment

e Non-sparking tools[4]

o Appropriately labeled storage containers
Procedure:

» Preparation: Before handling, ensure the work area is clean and free of ignition sources such
as open flames, sparks, and hot surfaces.[4][5] All equipment used must be properly
grounded.[4]
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e Ventilation: Always handle 1,2-Ethanediol, dipropanoate inside a certified chemical fume
hood to ensure adequate ventilation.[5]

o Personal Protective Equipment (PPE): Don appropriate PPE, including safety goggles,
chemical-resistant gloves, a lab coat, and closed-toe shoes.

» Dispensing: When transferring the liquid, use only non-sparking tools and ensure the
receiving container is bonded and grounded to the source container to prevent static
discharge.[5]

e Avoid Contact: Direct contact with the substance should be avoided. Do not get it in eyes, on
skin, or on clothing.[5]

e Hygiene: Do not eat, drink, or smoke in the designated work area.[5][6] Wash hands
thoroughly after handling.[5][6]

o Storage: Store 1,2-Ethanediol, dipropanoate in a cool, well-ventilated area in a tightly
closed container, away from heat, sparks, and open flames.[5][7]

Objective: To provide a clear procedure for managing spills of 1,2-Ethanediol, dipropanoate.
Materials:

 Spill kit containing:

[¢]

Inert absorbent material (e.g., dry earth, sand, vermiculite)[4]

o

Non-sparking tools (e.g., scoop, brush)[4]

Sealable waste containers

[e]

o

Appropriate PPE
Procedure:

o Evacuation and Ignition Source Control: Immediately eliminate all ignition sources from the
spill area.[4] Evacuate non-essential personnel.
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¢ Ventilation: Ensure the area is well-ventilated.

o Containment: Stop the leak if it is safe to do so.[4] Prevent the spill from entering waterways,
sewers, or confined areas.[4]

o Absorption: Cover the spill with a non-combustible, inert absorbent material.[4]

» Collection: Using clean, non-sparking tools, carefully collect the absorbed material and place
it into a suitable, labeled container for disposal.[4]

o Decontamination: Clean the spill area thoroughly with an appropriate solvent.

» Disposal: Dispose of the waste material in accordance with institutional and local regulations.
Objective: To ensure the safe and compliant disposal of 1,2-Ethanediol, dipropanoate waste.
Materials:

o Labeled, sealed, and compatible waste container

o Designated chemical waste storage area

Procedure:

o Waste Segregation: Collect all 1,2-Ethanediol, dipropanoate waste, including contaminated
absorbent materials, in a designated and properly labeled waste container.

» Container Management: Keep the waste container tightly closed when not in use.

o Storage: Store the waste container in a cool, well-ventilated, and designated chemical waste
storage area, away from incompatible materials.

» Disposal: Dispose of the chemical waste through an approved waste disposal plant or
licensed hazardous waste management facility.[6] Do not empty into drains.[6] Follow all
local, state, and federal regulations for hazardous waste disposal.

Visualization
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The following diagram illustrates the logical workflow for the handling and disposal of 1,2-
Ethanediol, dipropanoate.

Preparation

Verify Fume Hood Operation
Don Appropriate PPE
Ground Equipment

lling

Han
Dispense Using Non-Sparking Tools
Keep Container Closed Eliminate Ignition Sources

Post-l—?ndling
Store in Designated Area Contain and Absorb Spill
Clean Work Area —  Collect Waste with Non-Sparking Tools

Waste IDisposal

Collect Waste in Labeled Container
Store Waste in Designated Area

Arrange for Professional Disposal
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Click to download full resolution via product page

Workflow for Handling and Disposal of 1,2-Ethanediol, dipropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protocol for handling and disposal of 1,2-Ethanediol,
dipropanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086415#protocol-for-handling-and-disposal-of-1-2-
ethanediol-dipropanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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